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Compound of Interest

Compound Name: 2-Bromo-5-(trifluoromethyl)aniline

Cat. No.: B1265768 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-(trifluoromethyl)aniline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Bromo-5-(trifluoromethyl)aniline (CAS No: 454-79-5). The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical Identification and Properties
This compound is a liquid and should be handled with care due to its hazardous properties.[1]

Property Value

CAS Number 454-79-5[1]

Molecular Formula BrC₆H₃(CF₃)NH₂[1]

Molecular Weight 240.02 g/mol [1]

Appearance Liquid[1]

Density 1.675 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.522[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Signal Word: Danger[1]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1]

Due to the corrosive nature of this chemical, stringent adherence to PPE guidelines is

mandatory.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes that

can cause severe eye

damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a flame-

retardant lab coat or chemical

protective suit.[2][3]

Prevents direct contact that

leads to severe skin burns.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If exposure limits may be

exceeded, use a

NIOSH/MSHA approved

respirator with a suitable

cartridge (e.g., type ABEK

EN14387).[4]

Protects against inhalation of

vapors which may cause

respiratory irritation.[5]

Operational Plan: Handling and Storage
Handling Protocol:

Preparation: Before handling, ensure safety showers and eyewash stations are accessible.

[6]
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Location: All work with this chemical must be performed inside a certified chemical fume

hood.[4]

Dispensing: Avoid direct contact and inhalation.[5] Use appropriate tools for transferring the

liquid.

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5]

Contaminated clothing should be removed and washed before reuse.[4][5]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed to prevent exposure to air.[4][5] The product may be air-

sensitive.[5] For long-term stability, storing under an inert atmosphere like Argon is

recommended.[5][7]

This material is classified under Storage Class 8A as a combustible, corrosive hazardous

material.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Emergency and First Aid Procedures
Immediate action is critical in case of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4][5]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[4][5][6] Seek immediate

medical attention.

Inhalation

Move the person to fresh air.[4][5] If breathing is

difficult or stops, provide artificial respiration.[3]

[5] Seek medical attention if symptoms occur.[5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[5]

Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.

Spill and Disposal Plan
Spill Response Protocol:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Protect: Don the appropriate PPE as specified in Section 2.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[2]

Absorb: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

[5]
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Collect: Carefully place the absorbent material into a suitable, closed, and labeled container

for disposal.[2][5]

Decontaminate: Clean the spill area thoroughly.

Dispose: Manage the collected waste as hazardous material.

Below is a workflow for handling a chemical spill.
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Spill Detected
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Caption: Workflow for Chemical Spill Response.
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Disposal Plan:

This material and its container must be disposed of as hazardous waste.[5]

Do not dispose of it in the environment or down the drain.[2]

Disposal must be conducted by a licensed professional waste disposal service.[2][8] The

material may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[8]

Follow all applicable local, state, and federal regulations for hazardous waste disposal.[5]

Contaminated packaging should be disposed of as unused product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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